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Compound of Interest

Compound Name: Ethyl hexadecyl carbonate

Cat. No.: B15176768 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of

Performance and Physicochemical Properties of Sustainable Solvents.

In the quest for environmentally conscious and high-performing ingredients, the demand for

green alternatives to traditional cosmetic and pharmaceutical solvents is ever-increasing. This

guide provides a comprehensive comparison of viable, sustainable alternatives to ethyl
hexadecyl carbonate, a common emollient and solvent. The following sections detail the

physicochemical properties and performance data of promising green substitutes, supported by

experimental protocols for key evaluation metrics.

Executive Summary
Ethyl hexadecyl carbonate is valued for its light, non-greasy feel and good solvency.

However, the push towards sustainability has led to the exploration of plant-derived and

biodegradable alternatives that offer comparable or superior performance. This guide focuses

on three primary green alternatives: C13-15 Alkane (Hemisqualane), Coco-Caprylate/Caprate,

and Isoamyl Laurate. These have been selected based on their favorable environmental

profiles, commercial availability, and performance characteristics relevant to cosmetic and

topical pharmaceutical formulations. Diethylhexyl carbonate is also included as a comparative

benchmark due to its structural similarity to ethyl hexadecyl carbonate.

Physicochemical Properties: A Comparative
Analysis
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The selection of an appropriate solvent or emollient is critically dependent on its physical and

chemical properties. These parameters influence the sensory profile, stability, and

bioavailability of the final formulation. The following table summarizes the key physicochemical

properties of ethyl hexadecyl carbonate and its green alternatives.

Property

Ethyl
Hexadecyl
Carbonate
(and proxy)

C13-15 Alkane
(Hemisqualane
)

Coco-
Caprylate/Capr
ate

Isoamyl
Laurate

INCI Name
Ethylhexyl

Carbonate
C13-15 Alkane

Coco-

Caprylate/Caprat

e

Isoamyl Laurate

Origin Synthetic

Plant-derived

(from sugarcane)

[1]

Plant-derived

(from coconut oil)

[2][3]

Plant-derived

(from beetroot,

coconut)[4]

Appearance
Clear, colorless

liquid[5]

Colorless and

odorless liquid

Clear, colorless

to light yellow

liquid[3][6]

Colorless, clear

oily liquid[7]

Viscosity Low[8][9]
~2.3 cSt @

40°C[1]
~11 mPa·s Low

Density (g/mL) ~0.895 @ 25°C -
0.856 - 0.862 @

20°C[10]

0.856 @

25°C[11]

Refractive Index ~1.439 -
1.436 - 1.440 @

20°C[10]

1.436 @

20°C[11]

Solubility

Insoluble in

water, soluble in

oils[5]

Soluble in

water[1]
Oil-soluble[12]

Insoluble in

water, soluble in

alcohol and

fats[13][14]

Biodegradability -

Readily

biodegradable[15

]

Readily

biodegradable[6]

Readily

biodegradable[16

]
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Performance Evaluation: Experimental Data and
Protocols
The performance of an emollient is multifaceted, encompassing its sensory characteristics,

impact on skin barrier function, and its ability to act as a solvent and stabilizer in a formulation.

This section presents a comparative overview of the performance of the selected green

alternatives, along with detailed experimental protocols.

Sensory Profile Analysis
The tactile properties of a topical product are paramount for consumer acceptance and patient

compliance. Sensory analysis provides a quantitative measure of these attributes.

Comparative Sensory Attributes:

Sensory Attribute
C13-15 Alkane
(Hemisqualane)

Coco-
Caprylate/Caprate

Isoamyl Laurate

Feel
Fresh, gliding,

powdery after-feel[15]

Light, non-oily,

smooth, velvety[6][17]

Silky, non-greasy,

non-sticky[18]

Spreadability Excellent[19] Fast spreading[12]
High spreadability[7]

[11]

Residue Low[19] Low Low[20]

Greasiness Non-greasy[21] Non-greasy[3] Non-greasy[22]

Experimental Protocol: Quantitative Descriptive Analysis (QDA) of Emollients

This protocol outlines a standardized method for the sensory evaluation of cosmetic emollients.

[23][24]

Objective: To quantitatively assess and compare the sensory attributes of different emollients

when applied to the skin.

Materials:
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The emollient samples to be tested.

A trained sensory panel of at least 10 assessors.

Controlled environment room (22 ± 2°C and 50 ± 5% relative humidity).

Skin cleansing wipes (unscented).

Standardized application tools (e.g., micropipette).

Data collection software or forms.

Methodology:

Panelist Training: Train panelists on a standardized lexicon of sensory attributes for

emollients (e.g., spreadability, absorbency, greasiness, tackiness, smoothness, residue).

Sample Preparation: Present samples in identical, coded containers.

Application: Instruct panelists to cleanse a designated area on their volar forearm. A precise

amount of the emollient (e.g., 0.1 mL) is applied to a defined area (e.g., 4 cm²).

Evaluation: Panelists evaluate the sensory attributes at specified time points (e.g.,

immediately after application, 1 minute, 5 minutes) and rate the intensity of each attribute on

a continuous scale (e.g., 0-100).

Data Analysis: Analyze the data using statistical methods such as Analysis of Variance

(ANOVA) to determine significant differences between the samples for each attribute.

Logical Relationship of Sensory Perception

Caption: Relationship between physicochemical properties and sensory attributes of

emollients.

Skin Barrier Function
Emollients play a crucial role in maintaining and improving the skin's barrier function by

providing hydration and reducing transepidermal water loss (TEWL).
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Comparative Skin Barrier Effects:

Performance Metric
C13-15 Alkane
(Hemisqualane)

Coco-
Caprylate/Caprate

Isoamyl Laurate

Skin Hydration
Helps retain

moisture[21]

Restores skin

hydration[3]

Hydrates the stratum

corneum[13]

Transepidermal Water

Loss (TEWL)

Prevents water

loss[19]

Forms a protective

layer to reduce water

loss[13]

Reduces water

loss[13]

Occlusivity
Forms a protective

film[19]

Leaves a pleasant,

invisible film[10][25]

Forms a protective

layer[13]

Experimental Protocol: Measurement of Skin Hydration and Transepidermal Water Loss

(TEWL)

This protocol describes the in vivo measurement of skin hydration using a Corneometer® and

TEWL using a Tewameter®.[26][27][28][29]

Objective: To evaluate the effect of emollients on skin barrier function.

Materials:

Corneometer® for measuring skin hydration.

Tewameter® for measuring TEWL.

The emollient samples to be tested.

A panel of human volunteers with normal to dry skin.

Controlled environment room (22 ± 2°C and 50 ± 5% relative humidity).

Methodology:

Acclimatization: Volunteers acclimatize in the controlled environment for at least 30 minutes

before measurements.
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Baseline Measurement: Measure baseline skin hydration and TEWL on designated test sites

on the volar forearms.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of each emollient to the

respective test sites. One site is left untreated as a control.

Post-application Measurements: Measure skin hydration and TEWL at specified time

intervals (e.g., 1, 2, 4, 6, and 24 hours) after product application.

Data Analysis: Calculate the change in skin hydration and the reduction in TEWL from

baseline for each product and compare the results using appropriate statistical tests.

Experimental Workflow for Skin Barrier Function Assessment
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Caption: Workflow for assessing the impact of emollients on skin barrier function.

Formulation Stability and Solvency
The ability of an emollient to act as a solvent for active ingredients and contribute to the

stability of the formulation is a critical performance parameter.
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Comparative Formulation Properties:

Property
C13-15 Alkane
(Hemisqualane)

Coco-
Caprylate/Caprate

Isoamyl Laurate

Solvency

Good solvent for other

cosmetic

ingredients[1]

Good solubilizing

properties for powders

and UV filters[10][12]

[25][30]

Good solvent for

lipophilic actives and

UV filters[18][31][32]

Emulsion Stability
Helps stabilize

formulations[17]

Enhances formulation

stability[10][17][25][33]

Contributes to formula

stability[31]

Experimental Protocol: Emulsion Stability Testing

This protocol details methods to assess the physical stability of cosmetic emulsions.

Objective: To evaluate the stability of emulsions containing different emollients under various

stress conditions.

Materials:

Emulsion samples formulated with the test emollients.

Temperature-controlled ovens and freezers.

Centrifuge.

Light exposure cabinet.

Viscometer.

Microscope.

Methodology:

Accelerated Thermal Stability:
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Store samples at elevated temperatures (e.g., 40°C, 50°C) for a defined period (e.g., 1, 2,

3 months).

Store samples under freeze-thaw cycles (e.g., 24 hours at -10°C followed by 24 hours at

25°C, for 3-5 cycles).

At each time point, evaluate samples for changes in appearance, color, odor, pH, viscosity,

and phase separation.

Centrifugation Test:

Centrifuge samples at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30

minutes).

Observe for any signs of phase separation, creaming, or sedimentation.

Photostability Test:

Expose samples to controlled UV and visible light to assess potential for color or odor

changes.

Microscopic Evaluation:

Examine the emulsion under a microscope to assess droplet size distribution and any

changes over time.

Conclusion
The transition to green and sustainable solvents does not necessitate a compromise in

performance. Plant-derived alternatives such as C13-15 Alkane, Coco-Caprylate/Caprate, and

Isoamyl Laurate present compelling options for formulators seeking to replace ethyl hexadecyl
carbonate. These green emollients offer desirable sensory profiles, beneficial effects on skin

barrier function, and good formulation compatibility. The selection of the most suitable

alternative will depend on the specific requirements of the formulation, including the desired

skin feel, the nature of the active ingredients, and the overall product positioning. The

experimental protocols provided in this guide offer a framework for conducting robust

comparative evaluations to inform ingredient selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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